molecular formula Ag4Cu3Sn3 B1239572 Sybraloy CAS No. 66199-08-4

Sybraloy

Cat. No.: B1239572
CAS No.: 66199-08-4
M. Wt: 978.2 g/mol
InChI Key: KSUSASQMNVMCES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sybraloy is a dental amalgam alloy primarily composed of silver (Ag), tin (Sn), copper (Cu), and mercury (Hg). It is classified as a high-copper amalgam, distinguished by its phase composition and mechanical properties. This compound’s microstructure avoids the formation of the γ2 (Sn-Hg) phase, which is associated with reduced corrosion resistance in traditional amalgams . This phase stability contributes to its clinical durability and resistance to tarnish. This compound is widely used in restorative dentistry due to its antibacterial properties, particularly against Streptococcus mutans, a key contributor to dental caries .

Properties

CAS No.

66199-08-4

Molecular Formula

Ag4Cu3Sn3

Molecular Weight

978.2 g/mol

InChI

InChI=1S/4Ag.3Cu.3Sn

InChI Key

KSUSASQMNVMCES-UHFFFAOYSA-N

SMILES

[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn]

Canonical SMILES

[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn]

Synonyms

Sybraloy

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Antibacterial Activity of Dental Amalgams

Amalgam S. mutans Inhibition Salivary Bacteria Inhibition Growth Inhibition Efficacy
This compound Moderate Low Weak
Dispersalloy Strong Strong High
Revalloy Strong Strong High
Neo-Silbrin Moderate High Moderate

Elemental Release Profiles

This compound releases higher levels of copper (Cu) compared to most amalgams, alongside trace amounts of mercury (Hg). In contrast, Dispersalloy and Revalloy release significant Hg, while Indiloy releases silver (Ag) .

Table 2: Elemental Release from Amalgams

Amalgam Hg Release Ag Release Cu Release
This compound Low Negligible High
Dispersalloy High Low Low
Revalloy High Negligible Low
Neo-Silbrin Moderate Negligible High

Phase Composition and Microstructure

This compound’s microstructure comprises γ1 (Ag-Hg) and Cu6Sn5 phases, avoiding the γ2 phase. This contrasts with low-copper amalgams (e.g., traditional formulations), where γ2 phases are prevalent and linked to corrosion . Dispersalloy similarly lacks γ2 phases but incorporates a dispersed phase of Ag-Cu particles, enhancing its mechanical strength .

Table 3: Phase Composition of Amalgams

Amalgam γ1 Phase (Ag-Hg) γ2 Phase (Sn-Hg) Cu6Sn5 Phase Key Microstructural Feature
This compound Present Absent Present High Cu content
Dispersalloy Present Absent Present Ag-Cu dispersion
Tytin Present Absent Present Ag-Sn-Cu eutectic
Traditional (Low-Cu) Present Present Absent Prone to corrosion

Clinical Performance

This compound’s high copper content and absence of γ2 phases correlate with superior marginal integrity and resistance to creep compared to low-copper amalgams. However, Dispersalloy’s Ag-Cu dispersion provides higher compressive strength, making it preferable for high-stress restorations .

Research Findings and Implications

  • Phase Stability : The absence of γ2 phases in this compound and Dispersalloy explains their improved clinical longevity compared to γ2-containing amalgams .
  • Elemental Toxicity : While this compound’s low Hg release reduces toxicity risks, its high Cu release warrants further study on long-term biocompatibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.